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This guide provides a comprehensive comparison of the performance of dilithium azelate and

dilithium sebacate as thickeners in lithium complex greases. The selection of the dicarboxylic

acid component in a lithium complex grease formulation is critical as it significantly influences

the grease's thermal, mechanical, and physical properties. This document presents a detailed

analysis based on experimental data, outlining the key performance differences and similarities

between these two widely used thickeners.

Comparative Performance Data
The following tables summarize the key performance indicators for lithium complex greases

formulated with dilithium azelate and dilithium sebacate in two different base oils: a synthetic

hydrocarbon (polyalphaolefin and alkylated naphthalene blend) and a polyol ester. The data is

derived from a comparative study by Tuszynski and Bessette (2017).[1]

Table 1: Performance in Synthetic Hydrocarbon Base Oil
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Property Test Method
Dilithium Azelate
Grease

Dilithium Sebacate
Grease

Dropping Point, °C ASTM D2265 >260 >260

Oil Separation, % wt

(24h @ 100°C)
ASTM D6184 1.8 2.2

Worked Penetration

(60 strokes)
ASTM D217 285 288

Water Washout, % wt

loss @ 79°C
ASTM D1264 4.5 1.5

Table 2: Performance in Polyol Ester Base Oil

Property Test Method
Dilithium Azelate
Grease

Dilithium Sebacate
Grease

Dropping Point, °C ASTM D2265 245 248

Oil Separation, % wt

(24h @ 100°C)
ASTM D6184 1.8 2.6

Worked Penetration

(60 strokes)
ASTM D217 320 295

Performance Analysis
The experimental data reveals that both dilithium azelate and dilithium sebacate are viable

options for formulating high-performance lithium complex greases. In a synthetic hydrocarbon

base oil, the properties of the two greases are very similar.[2] The dilithium sebacate-thickened

grease demonstrated markedly better water washout resistance in this specific formulation.[2]

In the polyol ester base oil, the dilithium azelate-thickened grease was softer (higher

penetration value) than the dilithium sebacate version.[1] Otherwise, the physical and wear

properties of the two greases in the polyol ester base fluid were found to be virtually

indistinguishable.[1]
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It is important to note that while azelaic acid has traditionally been a workhorse thickener in

lithium complex greases, sebacic acid was used in the original development of this grease

type.[2][3] The choice between the two may also be influenced by economic factors and

regional availability.[4]

Experimental Protocols
Detailed methodologies for the key experiments cited are outlined below.

Dropping Point (ASTM D2265)
This test determines the temperature at which a grease becomes fluid enough to drip.

Apparatus: A grease cup, a test tube, a thermometer, and an aluminum block oven.

Procedure:

A sample of the grease is placed in the grease cup.

The cup is suspended in a test tube, which is then inserted into the heated aluminum

block.

A thermometer is positioned to measure the temperature of the grease sample.

The temperature of the block is gradually increased.

The dropping point is the temperature at which the first drop of grease falls from the cup.

[1]

Oil Separation (ASTM D6184 / D1742)
This test measures the tendency of the oil to separate from the grease structure during

storage.

Apparatus: A 200-mesh sieve, a beaker, and an oven.

Procedure (ASTM D6184):

A weighed sample of grease is placed on the sieve.
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The sieve and beaker are placed in an oven at a specified temperature (e.g., 100°C) for a

set period (e.g., 24 hours).

The amount of oil that has separated and collected in the beaker is weighed.

The oil separation is reported as a weight percentage of the original grease sample.

Mechanical Stability (Worked Penetration - ASTM D217)
This test evaluates the consistency and shear stability of the grease.

Apparatus: A standard penetrometer with a cone and a grease worker.

Procedure:

The grease sample is brought to a standard temperature (25°C).

The sample is placed in the grease worker and subjected to a specified number of double

strokes (e.g., 60 strokes) to simulate mechanical work.

The worked sample is then transferred to a standard cup, and the surface is smoothed.

The cone of the penetrometer is allowed to drop into the grease for 5 seconds.

The depth of penetration is measured in tenths of a millimeter. A higher number indicates a

softer grease.

Water Washout (ASTM D1264)
This test determines the resistance of a grease to being washed away by water.

Apparatus: A ball bearing, a housing with a water spray nozzle, and a water circulation

system.

Procedure:

The test bearing is packed with a specified amount of the grease sample.

The bearing is placed in the housing and rotated at a set speed (e.g., 600 rpm).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A jet of water at a specified temperature (e.g., 79°C) is sprayed onto the bearing housing

for a set duration.

After the test, the amount of grease washed out of the bearing is determined by weighing

the bearing before and after the test.

The result is expressed as the percentage of grease lost.
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Caption: Workflow for grease manufacturing and performance evaluation.
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Caption: Influence of thickener choice on key grease performance properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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